Cas no 135784-57-5 (rac-N-Demethyl Dimetindene Maleate)
Technical Introduction: rac-N-Demethyl Dimetindene Maleate
rac-N-Demethyl Dimetindene Maleate is a derivative of dimetindene, a well-characterized antihistamine. This compound is primarily used in pharmacological research as a reference standard or intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its structural modification, involving the removal of the N-methyl group, allows for studies on metabolic pathways and receptor interactions. The maleate salt form enhances solubility and stability, facilitating analytical and experimental applications. Researchers value this compound for its role in investigating histamine H1 receptor binding and pharmacokinetic properties. It is typically handled under controlled conditions to ensure purity and consistency in scientific studies.
135784-57-5 structure
Product Name:rac-N-Demethyl Dimetindene Maleate
CAS No:135784-57-5
MF:C23H26N2O4
MW:394.463546276093
CID:1062422
Update Time:2025-10-16
rac-N-Demethyl Dimetindene Maleate Chemical and Physical Properties
Names and Identifiers
-
- rac-N-Demethyl Dimetindene
- N-Methyl-2-{3-[1-(2-pyridinyl)ethyl]-1H-inden-2-yl}ethanamine (2Z )-2-butenedioate (1:1)
- RAC-N-DEMETHYL DIMETINDENE MALEATE (DIMETINDENE IMPURITY)
- N-Methyl-2-[3-[(1RS)-1-(pyridin-2-yl)ethyl]-1H-inden-2-yl]ethanamine Maleate
- rac-N-Demethyl Dimetindene Maleate
-
- Inchi: 1S/C19H22N2.C4H4O4/c1-14(18-9-5-6-11-21-18)19-16(10-12-20-2)13-15-7-3-4-8-17(15)19;5-3(6)1-2-4(7)8/h3-9,11,14,20H,10,12-13H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
- InChI Key: LTHOVYHNKXOGAI-BTJKTKAUSA-N
- SMILES: OC(/C=C\C(=O)O)=O.N(C)CCC1CC2C=CC=CC=2C=1C(C1C=CC=CN=1)C
Computed Properties
- Exact Mass: 394.18900
Experimental Properties
- PSA: 99.52000
- LogP: 3.90720
rac-N-Demethyl Dimetindene Maleate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D230975-1mg |
rac-N-Demethyl Dimetindene Maleate |
135784-57-5 | 1mg |
$207.00 | 2023-05-18 | ||
| TRC | D230975-10mg |
rac-N-Demethyl Dimetindene Maleate |
135784-57-5 | 10mg |
$1642.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-500142-1 mg |
rac-N-Demethyl dimetindene, |
135784-57-5 | 1mg |
¥2,858.00 | 2023-07-11 | ||
| TRC | D230975-5mg |
rac-N-Demethyl Dimetindene Maleate |
135784-57-5 | 5mg |
$ 800.00 | 2023-09-08 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-500142-1mg |
rac-N-Demethyl dimetindene, |
135784-57-5 | 1mg |
¥2858.00 | 2023-09-05 |
rac-N-Demethyl Dimetindene Maleate Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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